5-(benzyloxy)-2-methylpyridin-4(1H)-one
Cat. No. B2794275
Key on ui cas rn:
958753-83-8
M. Wt: 215.252
InChI Key: KUXLNQVLYVVIJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Name
Identifiers
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REACTION_SMILES
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[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[O:8][c:9]1[c:10](=[O:16])[cH:11][c:12]([CH3:15])[nH:13][cH:14]1.[CH3:20][OH:21].[ClH:19].[H:17][H:18].[OH2:22]>>[ClH:19].[OH:8][c:9]1[c:10](=[O:16])[cH:11][c:12]([CH3:15])[nH:13][cH:14]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cc(=O)c(OCc2ccccc2)c[nH]1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CO
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
Cl
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
|
|
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Type
|
product
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Smiles
|
Cl
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Name
|
|
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Type
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product
|
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Smiles
|
Cc1cc(=O)c(O)c[nH]1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
